Cas no 1487310-27-9 (Cyclobutanemethanamine, α-ethynyl-)

• Product Name: Cyclobutanemethanamine, α-ethynyl-
• CAS No: 1487310-27-9
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 5295554
• Update Time: 2025-05-23

Cyclobutanemethanamine, α-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, α-ethynyl-
• 1-Cyclobutylprop-2-yn-1-amine

• Inchi： 1S/C7H11N/c1-2-7(8)6-4-3-5-6/h1,6-7H,3-5,8H2
• InChI Key： DGDPNQUTOGWWCW-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(N)C#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on Cyclobutanemethanamine, α-ethynyl-

Recent Advances in Cyclobutanemethanamine, α-ethynyl- (CAS: 1487310-27-9) Research: A Comprehensive Review

Cyclobutanemethanamine, α-ethynyl- (CAS: 1487310-27-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring and ethynyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. The compound's distinct chemical properties make it a valuable scaffold for designing novel bioactive molecules, with applications ranging from oncology to neurology.

One of the key areas of research involving Cyclobutanemethanamine, α-ethynyl- is its role as a building block in the synthesis of small-molecule inhibitors. Recent publications highlight its utility in the development of kinase inhibitors, where its rigid cyclobutane core contributes to enhanced binding affinity and selectivity. For instance, a 2023 study demonstrated the successful incorporation of this compound into a series of inhibitors targeting protein kinases involved in cancer progression. The results indicated improved pharmacokinetic profiles and reduced off-target effects compared to traditional scaffolds.

In addition to its applications in oncology, Cyclobutanemethanamine, α-ethynyl- has also been investigated for its potential in central nervous system (CNS) disorders. Researchers have explored its use as a precursor for neuroactive compounds, leveraging its ability to cross the blood-brain barrier. A recent preclinical study reported the synthesis of derivatives with notable activity against neurodegenerative targets, suggesting potential for future therapeutic development in Alzheimer's and Parkinson's diseases. The study emphasized the importance of the ethynyl group in modulating receptor interactions and improving metabolic stability.

The synthetic methodologies for Cyclobutanemethanamine, α-ethynyl- have also seen significant advancements. Novel catalytic systems and green chemistry approaches have been developed to optimize its production, addressing previous challenges related to yield and purity. A 2024 publication detailed a highly efficient asymmetric synthesis route, achieving enantiomeric excesses greater than 99%. This breakthrough has important implications for the large-scale production of enantiopure derivatives, which are critical for pharmaceutical applications.

Despite these promising developments, challenges remain in the full exploitation of Cyclobutanemethanamine, α-ethynyl-'s potential. Current research is focused on understanding its metabolic pathways and toxicity profiles, as well as exploring its compatibility with various drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical candidates. The compound's versatility and unique properties position it as a key player in the next generation of therapeutic agents, with ongoing studies expected to uncover further applications in the coming years.